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Compound of Interest

Compound Name: GDC-0623

Cat. No.: B612207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide to GDC-0623 (also known as RG-

7421), a potent and selective, ATP-uncompetitive inhibitor of MEK1. The information presented

herein is intended for research, scientific, and drug development professionals interested in the

chemical properties, biological activity, and experimental evaluation of this compound.

Chemical Structure and Properties
GDC-0623 is a member of the imidazopyridine class of organic compounds.[1] Its chemical

structure is characterized by a core imidazo[1,5-a]pyridine ring system with substitutions at

positions 5 and 6.[1]

Chemical Structure Diagram:

Caption: 2D chemical structure of GDC-0623.

Physicochemical Properties
A summary of the key physicochemical properties of GDC-0623 is provided in the table below.
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Property Value Reference

IUPAC Name

5-(2-fluoro-4-iodoanilino)-N-(2-

hydroxyethoxy)imidazo[1,5-

a]pyridine-6-carboxamide

[2][3][4]

Molecular Formula C₁₆H₁₄FIN₄O₃ [2][3][4][5][6]

Molecular Weight 456.21 g/mol [4][5][6][7][8][9]

Exact Mass 456.0095 g/mol [3][9]

CAS Number 1168091-68-6 [2][3][4][5][6][8][9][10][11]

SMILES

C1=CC(=C(C=C1I)F)NC2=C(C

=CC3=CN=CN32)C(=O)NOCC

O

[2][3][5][10]

Appearance Light yellow to gray solid [5]

Solubility

DMSO: ≥16.85 mg/mL,

Ethanol: ≥2.69 mg/mL (with

sonication), Water: Insoluble

[4][10][12]

Biological Properties
GDC-0623 is a potent inhibitor of MEK1, a key kinase in the RAS/RAF/MEK/ERK signaling

pathway.[3][5][13] It functions as an ATP-uncompetitive inhibitor, meaning it does not compete

with ATP for binding to the enzyme.[1][5][7][8][9][10][11][12][14][15] This mode of action

contributes to its high potency and selectivity.
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Biological
Parameter

Value Cell Line/System Reference

Ki (MEK1) 0.13 nM In vitro kinase assay
[1][5][7][8][9][10][12]

[14]

EC₅₀ 7 nM A375 (BRAFV600E) [5][8][9][12]

EC₅₀ 42 nM
HCT116 (KRAS

G13D)
[5][8][9][12]

Tumor Growth

Inhibition
102%

A375 xenograft model

(40 mg/kg, p.o.)
[4][7]

Tumor Growth

Inhibition
115%

HCT116 xenograft

model (40 mg/kg, p.o.)
[4][7][10][12]

Tumor Growth

Inhibition
120%

MiaPaCa-2 xenograft

model (40 mg/kg, p.o.)
[4][7][8][10][12][14]

Mechanism of Action: Targeting the
RAS/RAF/MEK/ERK Signaling Pathway
GDC-0623 exerts its anti-tumor activity by inhibiting MEK1 in the RAS/RAF/MEK/ERK signaling

cascade. This pathway is a critical regulator of cell proliferation, differentiation, and survival.[1]

[3][9] Dysregulation of this pathway, often through mutations in BRAF or KRAS, is a common

driver of tumorigenesis.[3] By inhibiting MEK1, GDC-0623 prevents the phosphorylation and

activation of ERK1/2, thereby blocking downstream signaling and inhibiting tumor cell growth.

[1][3]

RAS/RAF/MEK/ERK Signaling Pathway Diagram:
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Caption: Inhibition of MEK1 by GDC-0623 in the RAS/RAF/MEK/ERK pathway.
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Experimental Protocols
This section details key experimental methodologies for the evaluation of GDC-0623.

In Vitro MEK1 Kinase Assay
This protocol describes a method to determine the in vitro inhibitory activity of GDC-0623
against MEK1.

Methodology:

Preparation of Reagents:

Kinase Buffer: 20 mM MOPS (pH 7.2), 25 mM β-glycerol phosphate, 5 mM EGTA, 1 mM

sodium orthovanadate, 1 mM DTT, 100 µM ATP, and 15 mM MgCl₂.[4][10][12]

Enzymes: Purified inactive recombinant MEK1, active BRAF (or other upstream activators

like CRAF or BRAF V600E), and inactive recombinant ERK2.[4][10][12]

GDC-0623: Prepare a stock solution in DMSO and dilute to desired concentrations in

kinase buffer.

Assay Procedure:

Pre-incubate 0.14 µM of inactive MEK1 with varying concentrations of GDC-0623 in 15 µL

of kinase buffer for 10 minutes at 30°C.[4][10][12]

Initiate the kinase reaction by adding 1 ng of an active upstream kinase (e.g., BRAF

V600E) and 0.5 µg of inactive ERK2 to a final volume of 20 µL.[4][10][12]

Incubate the reaction mixture for 30 minutes at 30°C.[4][10][12]

Stop the reaction by adding Laemmli sample buffer.[4][10][12]

Analysis:

Separate the proteins by SDS-PAGE.[4][10][12]

Transfer the proteins to a nitrocellulose or PVDF membrane.
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Probe the membrane with a primary antibody specific for phosphorylated MEK (p-MEK).

Visualize the immunoreactive proteins using a chemiluminescent substrate.[4][10][12]

Quantify the p-MEK signal to determine the extent of inhibition by GDC-0623 and calculate

the Ki value.

Cell-Based Proliferation Assay
This protocol outlines a method to assess the effect of GDC-0623 on the proliferation of cancer

cell lines.

Methodology:

Cell Culture:

Culture human cancer cell lines (e.g., A375 with BRAF V600E mutation, HCT116 with

KRAS G13D mutation) in appropriate media supplemented with fetal bovine serum and

antibiotics.

Assay Procedure:

Seed the cells into 96-well plates at a predetermined density and allow them to adhere

overnight.

Treat the cells with a serial dilution of GDC-0623 (typically ranging from picomolar to

micromolar concentrations) for a specified period (e.g., 72 hours).

Include a vehicle control (DMSO) and a positive control for inhibition of proliferation.

Analysis:

Assess cell viability using a colorimetric or fluorometric assay (e.g., MTS, CellTiter-Glo®).

Measure the absorbance or fluorescence according to the assay manufacturer's

instructions.

Calculate the percentage of cell growth inhibition relative to the vehicle control.
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Determine the EC₅₀ value by fitting the dose-response data to a sigmoidal curve.

In Vivo Tumor Xenograft Study
This protocol provides a general framework for evaluating the anti-tumor efficacy of GDC-0623
in a mouse xenograft model.

Methodology:

Animal Model:

Use immunodeficient mice (e.g., nude or NOD/SCID).

Implant human cancer cells (e.g., A375, HCT116, MiaPaCa-2) subcutaneously into the

flank of the mice.

Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

Treatment:

Randomize the tumor-bearing mice into treatment and control groups.

Prepare GDC-0623 in a suitable vehicle for oral administration (e.g., a solution containing

DMSO, PEG300, Tween-80, and saline).[8]

Administer GDC-0623 orally (p.o.) to the treatment group at a specified dose (e.g., 40

mg/kg) and schedule (e.g., daily).[4][7][8][10][12][14]

Administer the vehicle to the control group.

Analysis:

Measure the tumor volume and body weight of the mice regularly (e.g., twice a week).

At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,

histopathology, biomarker analysis).

Calculate the tumor growth inhibition (TGI) as a percentage relative to the control group.
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Experimental Workflow for GDC-0623 Evaluation:

In Vitro Studies

MEK1 Kinase Assay
(Determine Ki)

Cell-Based Proliferation Assay
(Determine EC50)

Western Blot Analysis
(p-ERK levels)

Lead Optimization

In Vivo Studies

Tumor Xenograft Model
(Evaluate TGI)

Pharmacokinetics/
Pharmacodynamics Toxicology Studies

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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